Cas no 172418-41-6 (2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester, (2E)-
• CAS No: 172418-41-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1354180
• PubChem ID: 11128088
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyanophenyl)-, butyl ester, (2E)-
• DTXSID101270762
• SCHEMBL4623223
• Butyl (2E)-3-(4-cyanophenyl)-2-propenoate
• (E)-n-butyl 3-(4-cyanophenyl)acrylate
• 172418-41-6
• UETLUBXZEZHXPV-CMDGGOBGSA-N

• Inchi： 1S/C14H15NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-9H,2-3,10H2,1H3/b9-8+
• InChI Key： UETLUBXZEZHXPV-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC(C#N)=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09